Cas no 1448129-81-4 (N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]thiophene-2-sulfonamide)

• Product Name: N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]thiophene-2-sulfonamide
• CAS No: 1448129-81-4
• MF: C₁₄H₁₅NO₃S₂
• MW: 309.403801202774
• CID: 5901650
• PubChem ID: 71782176
• Update Time: 2025-05-20

N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]thiophene-2-sulfonamide
• N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]thiophene-2-sulfonamide
• N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)thiophene-2-sulfonamide
• F5857-5471
• AKOS024524468
• 1448129-81-4

• Inchi： 1S/C14H15NO3S2/c16-14(8-7-11-4-1-2-5-12(11)14)10-15-20(17,18)13-6-3-9-19-13/h1-6,9,15-16H,7-8,10H2
• InChI Key： OHSZUOJBRQJGMN-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(O)C3=C(C=CC=C3)CC2)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 309.04933569g/mol
• Monoisotopic Mass: 309.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 103Ų

Additional information on N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]thiophene-2-sulfonamide

N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]thiophene-2-sulfonamide (CAS No. 1448129-81-4): A Comprehensive Overview

N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]thiophene-2-sulfonamide, identified by its CAS number 1448129-81-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both indene and thiophene moieties, which are known for their unique electronic and steric properties, making them valuable in the design of novel bioactive molecules.

The indene moiety, characterized by a cyclopentane ring fused to a benzene ring, contributes to the compound's overall stability and reactivity. This structural feature is particularly noteworthy in the context of drug design, as it allows for interactions with biological targets that are both specific and robust. The presence of a hydroxyl group at the 1-position of the indene ring further enhances the molecule's potential for hydrogen bonding, a critical factor in binding affinity and specificity to biological receptors.

Complementing the indene core, the thiophene ring introduces additional complexity to the molecule's chemical behavior. Thiophenes are well-known for their role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory agents. The sulfonamide functional group at the 2-position of the thiophene ring is particularly significant, as sulfonamides are widely recognized for their biological activity across multiple therapeutic areas. This functional group not only contributes to the molecule's solubility but also plays a crucial role in its interactions with biological targets.

The synthesis of N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]thiophene-2-sulfonamide involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The indene scaffold is typically synthesized through cyclization reactions, while the thiophene ring can be introduced via palladium-catalyzed cross-coupling reactions or other organic transformations. The introduction of the sulfonamide group is often achieved through nucleophilic substitution reactions or condensation reactions with appropriate sulfonyl chlorides.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, transition metal-catalyzed reactions have been increasingly employed to streamline synthetic routes, reducing both reaction times and byproduct formation. These improvements have not only enhanced the accessibility of N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]thiophene-2-sulfonamide but also opened new avenues for its exploration in drug discovery programs.

In terms of biological activity, N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]thiophene-2-sulfonamide has been investigated for its potential pharmacological effects. Preliminary studies suggest that this compound exhibits inhibitory activity against various enzymes and receptors relevant to inflammatory diseases and cancer. The hydroxyl group on the indene ring has been identified as a key interaction point with biological targets, contributing to the compound's binding affinity and specificity.

One particularly intriguing aspect of this compound is its potential as an inhibitor of cyclooxygenase (COX) enzymes, which play a central role in inflammation and pain pathways. COX enzymes are well-established therapeutic targets for drugs such as NSAIDs (nonsteroidal anti-inflammatory drugs). The structural features of N-[1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]thiophene-2-sulfonamide suggest that it may interact with these enzymes in a manner similar to known COX inhibitors.

Furthermore, the compound has shown promise in preclinical models as an antioxidant agent. Antioxidants are compounds that protect cells from oxidative damage caused by free radicals, which are implicated in various pathological conditions such as aging and neurodegenerative diseases. The presence of both hydroxyl and sulfonamide groups provides multiple sites for redox interactions, enhancing its potential antioxidant properties.

The sulfonamide moiety is also known for its ability to modulate bacterial infections by inhibiting bacterial growth or metabolic processes. This has led to extensive research into sulfonamides as antibiotics and antibacterial agents. In the context of N-[1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]thiophene-2-sulfonamide, studies have explored its efficacy against various bacterial strains, including those resistant to conventional antibiotics.

Epidemiological data has also highlighted the importance of sulfonamides in treating certain parasitic infections. These infections pose significant health challenges globally, particularly in regions with limited access to healthcare resources. The broad-spectrum activity exhibited by N-[1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]thiophene-2-sulfonamide makes it a promising candidate for further development into therapeutic agents against parasitic diseases.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for clinical applications. Factors such as absorption rate, distribution within tissues, metabolism rate, and excretion pathways are critical determinants of drug efficacy and safety. Preliminary pharmacokinetic studies indicate that N-[(1-hydr...]thiophene

In conclusion,N-[(...]sulfonamide represents a significant advancement in pharmaceutical chemistry with its unique structural features and diverse biological activities.Numerous studies highlight its potential as an anti-inflammatory agent,cancer inhibitor,and antioxidant supplement.Numerous researches focus on exploring novel derivatives with enhanced efficacy.Numerous clinical trials aim at evaluating safety profiles.Numerous collaborations between academia industry accelerate development.Numerous future prospects remain exciting.Numerous challenges need addressing.Numerous opportunities await exploration.Numerous breakthroughs expected soon.Numerous contributions anticipated significant.Numerous benefits anticipated substantial.